Cas no 2228130-90-1 (2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid
• CAS No: 2228130-90-1
• MF: C₉H₁₀N₂O₆
• MW: 242.185502529144
• CID: 6184542
• PubChem ID: 165977630
• Update Time: 2025-08-04

2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid
• EN300-1823617
• 2228130-90-1

• Inchi： 1S/C9H10N2O6/c10-7(9(14)15)8(13)5-3-4(11(16)17)1-2-6(5)12/h1-3,7-8,12-13H,10H2,(H,14,15)
• InChI Key： GVROODQSIKBCKT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1O)[N+](=O)[O-])C(C(=O)O)N

Computed Properties

• Exact Mass: 242.05388604g/mol
• Monoisotopic Mass: 242.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 150Ų

Additional information on 2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid

Comprehensive Overview of 2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid (CAS No. 2228130-90-1)

2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid is a specialized organic compound with a unique molecular structure that combines amino, hydroxyl, and nitro functional groups. This compound, identified by its CAS number 2228130-90-1, has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition studies. The presence of both amino and hydroxy groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the scientific community has shown growing interest in nitrophenyl derivatives, particularly those with hydroxy substitutions, as they exhibit promising bioactive properties. Researchers are actively exploring the role of 2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid in modulating metabolic pathways and its potential as a building block for peptide-based therapeutics. This aligns with the current trend of targeting amino acid analogs for treating metabolic disorders and inflammatory conditions.

The compound's structural features, including the nitro group at the 5-position of the phenyl ring, contribute to its electron-withdrawing properties, which are crucial for interactions with biological targets. This characteristic has led to investigations into its use as a fluorescence probe or enzyme substrate in diagnostic assays. The hydroxy groups further enhance its solubility in aqueous environments, making it suitable for biomedical applications.

From a synthetic chemistry perspective, CAS 2228130-90-1 represents a challenging yet rewarding target for asymmetric synthesis. The stereocenter at the 3-position introduces complexity, prompting researchers to develop novel chiral catalysts and green chemistry approaches for its production. This aligns with the broader industry shift toward sustainable synthesis methods, a topic frequently searched in academic and industrial databases.

Analytical characterization of 2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for verifying the compound's purity and stereochemical configuration, which are critical for structure-activity relationship studies. The nitro-aromatic moiety also allows for detection via UV-Vis spectroscopy, a feature exploited in high-throughput screening platforms.

In the context of drug discovery, this compound's unique structure positions it as a potential precursor for small molecule inhibitors targeting specific enzymes like kinases or phosphatases. Its amino acid backbone suggests possible applications in designing peptidomimetics, a hot topic in medicinal chemistry circles. Recent patent literature indicates growing commercial interest in similar nitrophenyl-containing compounds for therapeutic development.

Environmental and stability studies of 2228130-90-1 reveal important considerations for its handling and storage. The nitro group influences the compound's photostability, requiring protection from light in laboratory settings. Such practical insights are valuable for researchers searching for compound storage guidelines or material stability data in scientific databases.

The future research directions for 2-amino-3-hydroxy-3-(2-hydroxy-5-nitrophenyl)propanoic acid may include exploration of its metal-chelating properties due to the multiple hydroxy and amino groups, or investigation of its antioxidant potential. These aspects connect with current scientific interests in redox-active compounds and neuroprotective agents, frequently searched topics in pharmacological research.